vibsanol B

• Molecular Formula: C25H36O6
• Molecular Weight: 432.5 g/mol
• IUPAC Name: [(1R,2E,4S,6Z,9E,11R)-11-hydroxy-7-(hydroxymethyl)-4-(3-hydroxy-4-methylpent-4-enyl)-4,11-dimethyl-8-oxocycloundeca-2,6,9-trien-1-yl] 3-methylbut-2-enoate
• InChI: InChI=1S/C25H36O6/c1-17(2)15-23(29)31-22-10-13-24(5,12-8-20(27)18(3)4)11-7-19(16-26)21(28)9-14-25(22,6)30/h7,9-10,13-15,20,22,26-27,30H,3,8,11-12,16H2,1-2,4-6H3/b13-10+,14-9+,19-7-/t20?,22-,24-,25-/m1/s1
• InChI Key: NROSZFYAWYCTMA-XZHYIBAESA-N
• Isomeric SMILES: CC(=CC(=O)O[C@@H]1/C=C/[C@@](C/C=C(\C(=O)/C=C/[C@@]1(C)O)/CO)(C)CCC(C(=C)C)O)C
• Canonical SMILES: CC(=CC(=O)OC1C=CC(CC=C(C(=O)C=CC1(C)O)CO)(C)CCC(C(=C)C)O)C
• synonyms: vibsanol B

Description

vibsanol B is a natural product found in Viburnum odoratissimum with data available.

Scientific Research Applications

1. Cytotoxicity and Potential Cancer Treatment

Vibsanol B, identified in studies of Viburnum odoratissimum, has shown notable cytotoxicity against various cancer cell lines. Research has demonstrated its potential as an anti-cancer agent, specifically targeting lung cancer cells through the PI3K/Akt pathway. Studies also reveal that other vibsane-type diterpenoids, closely related to vibsanol B, exhibit significant cytotoxic effects on different cancer cells, suggesting a broader potential for cancer treatment (Zhang et al., 2019), (He et al., 2016).

2. HSP90 Inhibition

Vibsanol B and its derivatives have been identified as inhibitors of HSP90, a heat shock protein involved in cancer cell proliferation. This suggests potential applications in the development of new cancer therapies. The inhibition of HSP90 by vibsanol B derivatives has been shown to hold considerable potential as anticancer agents (Shao et al., 2017).

3. Chemical Synthesis and Structure Elucidation

Scientific studies have focused on the chemical synthesis of vibsanol B, highlighting its complex structure and the challenges in synthesizing benzofuran-type lignans like vibsanol. This research provides valuable insights for future pharmacological studies and potential therapeutic applications (Sakai et al., 1999).

4. Differentiation of Leukemia Cells

In studies involving acute myeloid leukemia (AML) cells, vibsanol A (closely related to vibsanol B) has been shown to induce cell differentiation. This suggests potential applications of vibsanols in the treatment of leukemia, particularly in promoting the differentiation of cancer cells as a therapeutic strategy (Yang et al., 2018).

5. Natural Product Chemistry

Vibsanol B is part of a broader category of natural compounds found in plants like Viburnum odoratissimum. Studies exploring the isolation and characterization of these compounds contribute to understanding their potential applications in pharmaceuticals and therapeutics (Shen et al., 2002), (Hu et al., 2014).